Cas no 688336-82-5 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-82-5
• MF: C₁₉H₁₆FN₃O₃S
• MW: 385.412046432495
• CID: 6551469
• Update Time: 2025-07-21

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C19H16FN3O3S/c20-13-1-4-15(5-2-13)23-8-7-21-19(23)27-12-18(24)22-14-3-6-16-17(11-14)26-10-9-25-16/h1-8,11H,9-10,12H2,(H,22,24)
• InChI Key： PKFBQMAIUGQMBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-82-5)

The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-82-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects a combination of benzodioxin, imidazole, and fluorophenyl moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting inflammation, metabolic disorders, and other health conditions.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The presence of the 1,4-benzodioxin core, a privileged scaffold in medicinal chemistry, suggests potential interactions with enzymes or receptors involved in oxidative stress pathways. Meanwhile, the imidazole ring, a common feature in antifungal and antiviral drugs, hints at possible antimicrobial properties. The 4-fluorophenyl group further enhances the molecule's lipophilicity, which could improve its bioavailability—a critical factor in drug development.

In recent years, the scientific community has explored the role of sulfur-containing compounds like this one in modulating cellular signaling pathways. The sulfanylacetamide linkage in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide may contribute to its stability and binding affinity, making it a candidate for further investigation in targeted therapies. This aligns with the rising trend of precision medicine, where researchers seek molecules with specific interactions to minimize side effects.

Another hot topic is the compound's potential in neuroprotective applications. The benzodioxin structure has been linked to antioxidant effects, which could be beneficial in neurodegenerative diseases like Alzheimer's or Parkinson's. Users frequently search for "natural vs. synthetic antioxidants," and this compound's hybrid design bridges the gap between synthetic efficiency and bioactive relevance. Its fluorophenyl-imidazole component also raises questions about its selectivity for certain neurological targets, a subject of ongoing studies.

From a technical standpoint, the compound's CAS No. 688336-82-5 serves as a unique identifier in databases like PubChem and Reaxys, where researchers analyze its physicochemical properties. Key parameters such as logP, hydrogen bond donors/acceptors, and molecular weight (approximately 385.42 g/mol) are critical for predicting its drug-likeness. These metrics are often searched by chemists optimizing lead compounds for clinical trials, reflecting the demand for data-driven drug discovery.

Environmental and green chemistry considerations are also relevant. The incorporation of a fluorine atom in the 4-fluorophenyl group may influence the compound's biodegradability—a concern for sustainable pharmaceutical development. Searches related to "eco-friendly drug synthesis" highlight the need for balancing efficacy with environmental impact, a challenge this molecule's design may address through targeted modifications.

In summary, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a multifaceted research subject with implications across drug discovery, neuroprotection, and sustainable chemistry. Its structural complexity and functional diversity make it a compelling case study for scientists exploring next-generation bioactive molecules.